Cas no 112190-09-7 (2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile)
112190-09-7 structure
Product name:2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile
2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile
- DTXCID80307867
- AN-447/37334001
- SMR000228844
- CHEMBL1523771
- 2-chloro4-methyl-6-phenyl-nicotinonitrile
- MLS000700524
- HMS2575I08
- SCHEMBL4066436
- DTXSID10356808
- ZVHUQSOEUQZWBF-UHFFFAOYSA-N
- 2-chloro-4-methyl-6-phenylnicotinonitrile
- chloro-6-phenyl-4-methyl-nicotinonitrile
- 2-chloro-3-cyano-4-methyl-6-phenylpyridine
- 112190-09-7
- 3-Pyridinecarbonitrile, 2-chloro-4-methyl-6-phenyl-
- AKOS000345268
-
- MDL： MFCD02168202
- Inchi： InChI=1S/C13H9ClN2/c1-9-7-12(10-5-3-2-4-6-10)16-13(14)11(9)8-15/h2-7H,1H3
- InChI Key： ZVHUQSOEUQZWBF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 228.0454260Da
- Monoisotopic Mass: 228.0454260Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7Ų
- XLogP3: 3.6
Experimental Properties
- PSA: 36.68000
- LogP: 3.58208
2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D556046-1g |
2-Chloro-4-methyl-6-phenylpyridine-3-carbonitrile |
112190-09-7 | 95% | 1g |
$550 | 2024-05-23 | |
| A2B Chem LLC | AI08974-50mg |
2-Chloro-4-methyl-6-phenylnicotinonitrile |
112190-09-7 | 95% | 50mg |
$268.00 | 2024-04-20 | |
| A2B Chem LLC | AI08974-20mg |
2-Chloro-4-methyl-6-phenylnicotinonitrile |
112190-09-7 | 95% | 20mg |
$237.00 | 2024-04-20 | |
| A2B Chem LLC | AI08974-10mg |
2-Chloro-4-methyl-6-phenylnicotinonitrile |
112190-09-7 | 95% | 10mg |
$225.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657090-1g |
2-Chloro-4-methyl-6-phenylnicotinonitrile |
112190-09-7 | 98% | 1g |
￥7291.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D556046-1g |
2-Chloro-4-methyl-6-phenylpyridine-3-carbonitrile |
112190-09-7 | 95% | 1g |
$550 | 2025-02-28 | |
| Alichem | A019133937-1g |
2-Chloro-4-methyl-6-phenylnicotinonitrile |
112190-09-7 | 95% | 1g |
$998.00 | 2023-09-04 | |
| A2B Chem LLC | AI08974-100mg |
2-Chloro-4-methyl-6-phenylnicotinonitrile |
112190-09-7 | 95% | 100mg |
$298.00 | 2024-04-20 |
2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile Related Literature
-
Sunil K. Rai,Praveen Singh,Shaziya Khanam,Ashish K. Tewari New J. Chem. 2016 40 5577
112190-09-7 (2-chloro-4-methyl-6-phenylpyridine-3-carbonitrile) Related Products
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